Cas no 1361840-76-7 (2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine)

2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine is a halogenated pyridine derivative with a distinct polyhalogenated structure, offering versatility in synthetic organic chemistry. Its iodine and chlorine substituents provide reactive sites for cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it valuable for constructing complex heterocyclic frameworks. The 2,3-dichlorophenyl moiety enhances steric and electronic effects, facilitating selective functionalization. This compound is particularly useful in pharmaceutical and agrochemical research, where halogenated intermediates are often employed for their stability and reactivity. High purity and well-defined structural features ensure consistent performance in demanding synthetic applications. Proper handling is advised due to its halogenated nature.

2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine structure

1361840-76-7 structure

Product Name:2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine

CAS No:1361840-76-7

MF:C₁₁H₅Cl₃IN

MW:384.427572011948

CID:4926891

Update Time:2025-05-21

2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine
- Inchi： 1S/C11H5Cl3IN/c12-8-3-1-2-7(10(8)13)6-4-9(15)11(14)16-5-6/h1-5H
- InChI Key： JAKVSKAUQPJAAU-UHFFFAOYSA-N
- SMILES： IC1=C(N=CC(=C1)C1C=CC=C(C=1Cl)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 241
XLogP3: 5.3
Topological Polar Surface Area: 12.9

2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023023997-250mg	2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine	1361840-76-7	97%	250mg	$659.60	2022-03-01
Alichem	A023023997-500mg	2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine	1361840-76-7	97%	500mg	$1,009.40	2022-03-01
Alichem	A023023997-1g	2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine	1361840-76-7	97%	1g	$1,730.40	2022-03-01

2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
3. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine

In-Depth Analysis of 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine (CAS No. 1361840-76-7): Properties, Applications, and Market Trends

The compound 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine (CAS No. 1361840-76-7) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a polychlorinated phenyl ring and an iodopyridine core, this molecule serves as a versatile intermediate in synthetic chemistry. Its CAS registry number 1361840-76-7 ensures precise identification in global chemical databases, making it a critical reference for researchers exploring heterocyclic compounds and halogenated building blocks.

Recent studies highlight the growing demand for halogenated pyridines like 2-Chloro-5-(2,3-dichlorophenyl)-3-iodopyridine due to their role in developing crop protection agents and pharmaceutical intermediates. The compound’s multi-halogenated structure enhances its reactivity in cross-coupling reactions, a topic frequently searched in AI-driven synthesis platforms. Researchers often inquire about its synthetic routes, Suzuki-Miyaura coupling compatibility, and solubility profiles—key terms optimized for SEO in this context.

From a market perspective, the agrochemical sector’s focus on sustainable pest control has increased interest in halogen-containing scaffolds. This aligns with trending searches like "eco-friendly halogenated pesticides" and "iodopyridine applications in agriculture." Meanwhile, pharmaceutical developers leverage its iodine moiety for radiolabeling experiments, addressing popular queries such as "PET tracer synthesis" and "diagnostic imaging precursors."

Analytical data for CAS 1361840-76-7 reveals a melting point range of 120–125°C and moderate stability under inert atmospheres—details often requested in chemical forums and patent filings. Its chromatographic separation methods (e.g., HPLC with C18 columns) are another hot topic, reflecting user concerns about purity validation in peer-reviewed journals.

Innovative applications include its use in metal-catalyzed transformations, where the 3-iodo group acts as a leaving group for palladium-mediated reactions. This connects to trending academic searches like "C–I bond activation" and "pyridine functionalization techniques." Additionally, its lipophilicity (LogP ~3.5) makes it relevant to drug delivery optimization studies, a frequently discussed subject in medicinal chemistry webinars.

Regulatory compliance remains a priority, with REACH and FDA guidelines ensuring safe handling. While not classified as hazardous under current standards, proper laboratory PPE protocols are emphasized—addressing common queries about "halogenated compound storage." Suppliers typically provide COA documentation and NMR spectra, critical for quality assurance in procurement workflows.

Future research directions may explore its photophysical properties for OLED materials or catalysis, tapping into the booming green chemistry trend. As AI-assisted molecular design grows, 1361840-76-7 could emerge in virtual screening libraries for targeted drug discovery—a nexus of high-traffic keywords in computational chemistry circles.